1,3,4,5,6-Pentachlorocyclohexene-1-oxide

• CAS No.: 93672-46-9
• Molecular Formula: C6H5Cl5O
• Molecular Weight: 270.4 g/mol
• IUPAC Name: (1S,2S,3R,4S,5S,6R)-1,2,3,4,5-pentachloro-7-oxabicyclo[4.1.0]heptane
• InChI: InChI=1S/C6H5Cl5O/c7-1-2(8)4(10)6(11)5(12-6)3(1)9/h1-5H/t1-,2-,3-,4+,5-,6+/m1/s1
• InChI Key: BHHXTWQURUPAAI-GTTIYYRPSA-N
• SMILES: C1(C(C2C(O2)(C(C1Cl)Cl)Cl)Cl)Cl
• Isomeric SMILES: [C@@H]1([C@H]([C@@H]2[C@@](O2)([C@H]([C@@H]1Cl)Cl)Cl)Cl)Cl
• Synonyms: 1,3,4,5,6-pentachlorocyclohexene-1-oxide; PCHO

Description

1,3,4,5,6-Pentachlorocyclohexene-1-oxide (CAS 319-94-8) is a chlorinated cyclohexene derivative with an epoxide functional group. Its molecular formula is C₆H₅Cl₅O, and it has a molecular weight of 268.35 g/mol (calculated by adjusting the non-oxide form’s molecular weight from ). The compound is structurally characterized by a cyclohexene ring substituted with five chlorine atoms and an epoxide group at the 1-position. It is a stereoisomer with the relative configuration (3R,4S,5S,6R), as noted in .

Comparison with Similar Compounds

Comparison with Similar Chlorinated Epoxides

Structural and Chemical Properties

The compound is compared to two structurally related chlorinated epoxides: octachlor epoxide and heptachlor epoxide (). Key differences include:

Property	1,3,4,5,6-Pentachlorocyclohexene-1-oxide	Octachlor Epoxide	Heptachlor Epoxide
Molecular Formula	C₆H₅Cl₅O	C₁₂H₄Cl₈O (inferred from name)	C₁₂H₅Cl₇O (inferred from name)
Chlorine Atoms	5	8	7
Structure	Monocyclic epoxide	Bicyclic (indeno-oxirene framework)	Bicyclic (indeno-oxirene framework)
Molecular Weight	268.35 g/mol	~456.90 g/mol (estimated)	~423.80 g/mol (estimated)
Complexity	Moderate	High	High

Key Observations :

• The target compound has a simpler monocyclic structure compared to the polycyclic frameworks of octachlor and heptachlor epoxides.
• Reduced chlorination (5 vs.

Research Findings and Data Gaps

• Thermodynamic Behavior : The lower chlorination of 1,3,4,5,6-Pentachlorocyclohexene-1-oxide likely results in a lower boiling point compared to octachlor/heptachlor epoxides, though experimental data are lacking.
• Toxicity Profile: While heptachlor epoxide is classified as a probable human carcinogen (EPA), the toxicity of the target compound remains unstudied. Its reduced chlorination may mitigate bioaccumulation risks.
• Synthetic Pathways : Further research is needed to clarify whether the oxide form arises directly in processes like HCC 250fb dehydrochlorination or requires separate epoxidation steps .